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Compound of Interest

Compound Name: 2-Bromo-p-xylene

Cat. No.: B3025503

An In-depth Technical Guide to the Safe Handling of 2-bromo-p-xylene

Introduction

2-bromo-p-xylene (also known as 2-bromo-1,4-dimethylbenzene) is a valuable reagent in
organic synthesis, frequently utilized by researchers and scientists in the development of new
chemical entities. Its handling requires a thorough understanding of its chemical and physical
properties, as well as its potential hazards, to ensure the safety of laboratory personnel and the
integrity of experimental outcomes. This guide provides comprehensive safety and handling
precautions for 2-bromo-p-xylene, tailored for professionals in research and drug
development.

Chemical and Physical Properties

A summary of the key physical and chemical properties of 2-bromo-p-xylene is presented
below. These properties are essential for its safe handling and storage.
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Property Value Reference
Molecular Formula CsHoBr [1112]
Molecular Weight 185.06 g/mol [1][3]
Appearance Clear, co.IorI.ess to slightly 2]
colored liquid

Boiling Point 199-201 °C (390.2-393.8 °F) [1][3]
Melting Point 9-10 °C (48.2-50 °F) [1][3]
Specific Gravity 1.339 [3]

Refractive Index

1.5495 to 1.5515 (at 20°C)

[2]

Hazard Identification and Classification

2-bromo-p-xylene is classified as a hazardous substance. The primary hazards are

summarized in the table below.[1]

Hazard Class Category Hazard Statement

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye H319: Causes serious eye
o Category 2 o

Irritation irritation

Specific target organ toxicity — H335: May cause respiratory
) Category 3 o

Single exposure Irritation

Flammable Liquids Category 4 H227: Combustible liquid

The signal word for 2-bromo-p-xylene is Warning.[1]

First Aid Measures

Immediate and appropriate first aid is crucial in the event of exposure to 2-bromo-p-xylene.

The following are recommended first-aid protocols.
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Exposure Route

First Aid Protocol

Eye Contact

Immediately rinse with plenty of water, also
under the eyelids, for at least 15 minutes.[1][4]
Get medical attention.[1][4]

Skin Contact

Wash off immediately with plenty of soap and
water for at least 15 minutes.[1][4] Get medical
attention.[1][4] Remove contaminated clothing

and shoes.[5]

Remove to fresh air.[1][4] If breathing is difficult,

Inhalation ) ) i
give oxygen.[1][4] Get medical attention.[1][4]
Clean mouth with water and drink plenty of
Ingestion water afterwards.[1] Do NOT induce vomiting.[5]

Call a physician immediately.[6]

Fire-Fighting Measures

2-bromo-p-xylene is a combustible liquid.[1] In the event of a fire, the following measures

should be taken.

© 2025 BenchChem. All rights reserved.

3/8 Tech Support


https://www.fishersci.co.uk/store/msds?partNumber=10644852&countryCode=GB&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA14358~~PDF~~MTR~~CGV4~~EN~~2025-09-05%2011:24:44~~2-Bromo-p-xylene~~
https://www.fishersci.co.uk/store/msds?partNumber=10644852&countryCode=GB&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA14358~~PDF~~MTR~~CGV4~~EN~~2025-09-05%2011:24:44~~2-Bromo-p-xylene~~
https://www.fishersci.co.uk/store/msds?partNumber=10644852&countryCode=GB&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA14358~~PDF~~MTR~~CGV4~~EN~~2025-09-05%2011:24:44~~2-Bromo-p-xylene~~
https://www.fishersci.co.uk/store/msds?partNumber=10644852&countryCode=GB&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA14358~~PDF~~MTR~~CGV4~~EN~~2025-09-05%2011:24:44~~2-Bromo-p-xylene~~
https://pim-resources.coleparmer.com/sds/50133.pdf
https://www.fishersci.co.uk/store/msds?partNumber=10644852&countryCode=GB&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA14358~~PDF~~MTR~~CGV4~~EN~~2025-09-05%2011:24:44~~2-Bromo-p-xylene~~
https://www.fishersci.co.uk/store/msds?partNumber=10644852&countryCode=GB&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA14358~~PDF~~MTR~~CGV4~~EN~~2025-09-05%2011:24:44~~2-Bromo-p-xylene~~
https://www.fishersci.co.uk/store/msds?partNumber=10644852&countryCode=GB&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA14358~~PDF~~MTR~~CGV4~~EN~~2025-09-05%2011:24:44~~2-Bromo-p-xylene~~
https://www.fishersci.co.uk/store/msds?partNumber=10644852&countryCode=GB&language=en
https://pim-resources.coleparmer.com/sds/50133.pdf
https://www.fishersci.com/store/msds?partNumber=AC107570250&countryCode=US&language=en
https://www.benchchem.com/product/b3025503?utm_src=pdf-body
https://www.fishersci.co.uk/store/msds?partNumber=10644852&countryCode=GB&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3025503?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Aspect

Protocol

Suitable Extinguishing Media

Water spray, carbon dioxide (COz), dry
chemical, or alcohol-resistant foam.[1][4] Water

mist may be used to cool closed containers.[1]

[4]

Specific Hazards

Combustible material.[1] Containers may
explode when heated.[1][4] Vapors may form

explosive mixtures with air.[1]

Hazardous Combustion Products

Carbon monoxide (CO), Carbon dioxide (COz2),
and Hydrogen halides.[1]

Protective Equipment

As in any fire, wear a self-contained breathing
apparatus (pressure-demand, MSHA/NIOSH

approved or equivalent) and full protective gear.

[1]5]

Accidental Release Measures

In case of a spill, immediate action is required to contain the chemical and prevent exposure.

Aspect

Protocol

Personal Precautions

Use personal protective equipment as required.
[1] Ensure adequate ventilation.[1] Remove all

sources of ignition.[1]

Environmental Precautions

Should not be released into the environment.[1]

Containment and Cleaning

Soak up with inert absorbent material.[1] Keep

in suitable, closed containers for disposal.[1]

Handling and Storage

Proper handling and storage are essential to minimize the risks associated with 2-bromo-p-

xylene.
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Aspect

Protocol

Safe Handling

Wear personal protective equipment/face
protection.[1] Ensure adequate ventilation.[1] Do
not get in eyes, on skin, or on clothing.[1] Avoid
ingestion and inhalation.[1] Keep away from
open flames, hot surfaces, and sources of
ignition.[1] Handle in accordance with good

industrial hygiene and safety practice.[1]

Storage

Keep containers tightly closed in a dry, cool, and
well-ventilated place.[1] Keep away from heat,

sparks, and flame.[1]

Exposure Controls and Personal Protection

Engineering controls and personal protective equipment (PPE) are critical for preventing

exposure.

Control

Specification

Engineering Controls

Ensure adequate ventilation, especially in
confined areas.[1] Ensure that eyewash stations
and safety showers are close to the workstation

location.[1]

Eye/Face Protection

Goggles (European standard - EN 166).[1]

Hand Protection

Protective gloves.[1]

Skin and Body Protection

Long-sleeved clothing.[1]

Respiratory Protection

No protective equipment is needed under
normal use conditions.[1] For large-scale or
emergency use, a NIOSH/MSHA or European
Standard EN 136 approved respirator may be

necessary.[1]

Experimental and Procedural Diagrams
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The following diagrams illustrate key workflows and relationships for the safe handling of 2-
bromo-p-xylene.

Safe Handling Workflow for 2-bromo-p-xylene
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Caption: Workflow for the safe handling of 2-bromo-p-xylene.
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Caption: Hazard identification and corresponding responses.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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